Cas no 56063-87-7 (1-(2-Chloro-4-nitrophenyl)pyrazolidin-3-one)

• Product Name: 1-(2-Chloro-4-nitrophenyl)pyrazolidin-3-one
• CAS No: 56063-87-7
• MF: C₉H₈ClN₃O₃
• MW: 241.631120681763
• CID: 2672507
• Update Time: 2023-08-06

1-(2-Chloro-4-nitrophenyl)pyrazolidin-3-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-CHLORO-4-NITROPHENYL)-3-HYDROXY-4,5-DIHYDRO-1H-PYRAZOLE
• 1-(2-chloro-4-nitrophenyl)pyrazolidin-3-one
• 1-(2-Chloro-4-nitrophenyl)pyrazolidin-3-one

• Inchi： 1S/C9H8ClN3O3/c10-7-5-6(13(15)16)1-2-8(7)12-4-3-9(14)11-12/h1-2,5H,3-4H2,(H,11,14)
• InChI Key： FQHVIQXWFXTMJF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1CCC(N1)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 307
• Topological Polar Surface Area: 78.2